Cas no 1785719-35-8 (Leucine, 4-fluoro-)

• Product Name: Leucine, 4-fluoro-
• CAS No: 1785719-35-8
• MF: C₆H₁₂FNO₂
• MW: 149.163385391235
• MDL: MFCD24497934
• CID: 5245542
• PubChem ID: 73115783
• Update Time: 2026-03-08

Leucine, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Leucine, 4-fluoro-
• 2-amino-4-fluoro-4-methylpentanoic acid hydrochloride

• MDL： MFCD24497934
• Inchi： 1S/C6H12FNO2/c1-6(2,7)3-4(8)5(9)10/h4H,3,8H2,1-2H3,(H,9,10)/t4-/m0/s1
• InChI Key： UYFWXTAZASDCCA-BYPYZUCNSA-N
• SMILES： C(O)(=O)[C@H](CC(F)(C)C)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Leucine, 4-fluoro-

Leucine, 4-fluoro- (CAS No. 1785719-35-8): A Comprehensive Overview

Leucine, 4-fluoro- (CAS No. 1785719-35-8) is a fluorinated derivative of the essential amino acid leucine, which has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various biological and therapeutic applications. The introduction of a fluorine atom at the 4-position of the leucine molecule introduces additional reactivity and stability, making it a valuable tool in synthetic chemistry and drug design.

The fluorine atom in Leucine, 4-fluoro- (CAS No. 1785719-35-8) plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorinated compounds are well-known for their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. These attributes make Leucine, 4-fluoro- an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated amino acids due to their potential in creating more effective and targeted drugs. The CAS No. 1785719-35-8 identifier ensures precise identification and traceability of this compound in various scientific studies. Researchers have leveraged this compound to develop new inhibitors and modulators for enzymes involved in critical biological pathways.

One of the most compelling applications of Leucine, 4-fluoro- (CAS No. 1785719-35-8) is in the field of oncology. Fluorinated amino acids have been shown to enhance the efficacy of anticancer drugs by improving their bioavailability and target specificity. Studies have demonstrated that incorporating fluorine into amino acid derivatives can lead to more potent inhibition of tumor growth and reduced side effects compared to non-fluorinated analogs.

Moreover, Leucine, 4-fluoro- (CAS No. 1785719-35-8) has found utility in the development of protease inhibitors, which are essential for treating various inflammatory and infectious diseases. The fluorine atom's ability to increase the compound's binding affinity to protease enzymes has been exploited to create more effective inhibitors with longer half-lives. This has opened up new avenues for treating conditions such as HIV/AIDS, hepatitis C, and cancer.

The synthesis of Leucine, 4-fluoro- (CAS No. 1785719-35-8) involves sophisticated chemical methodologies that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as fluorination reactions using palladium catalysts have been employed to introduce the fluorine atom at the desired position on the leucine backbone. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on an industrial scale.

Recent advancements in computational chemistry have further enhanced the understanding of how Leucine, 4-fluoro- (CAS No. 1785719-35-8) interacts with biological targets. Molecular modeling studies have revealed that the fluorine atom's presence significantly alters the electronic properties of the molecule, leading to improved binding interactions with enzymes and receptors. This knowledge has been instrumental in designing more effective drug candidates with optimized pharmacological profiles.

In conclusion, Leucine, 4-fluoro- (CAS No. 1785719-35-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. The incorporation of a fluorine atom into the leucine molecule has opened up new possibilities for developing innovative therapeutic agents with enhanced efficacy and target specificity. As research continues to uncover the full potential of this compound, it is poised to play a pivotal role in addressing some of the most challenging medical conditions faced today.